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Compound of Interest

Compound Name: Bupranolol hydrochloride

Cat. No.: B076066 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

bupranolol hydrochloride, ensuring compliance with regulatory standards and minimizing

environmental impact.

Chemical and Physical Properties
A thorough understanding of a substance's properties is fundamental to its safe handling and

disposal.

Property Value Source

Molecular Formula C14H23Cl2NO2 [1]

Molecular Weight 308.2 g/mol [1]

IUPAC Name

1-(tert-butylamino)-3-(2-chloro-

5-methylphenoxy)propan-2-

ol;hydrochloride

[1]

Appearance
White to off-white crystalline

solid/powder
[2]
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The disposal of bupranolol hydrochloride, as with any pharmaceutical waste, is governed by

stringent regulations to protect public health and the environment.[3][4] Improper disposal can

lead to contamination of water supplies and soil.[3] In the United States, the Environmental

Protection Agency (EPA) regulates pharmaceutical waste under the Resource Conservation

and Recovery Act (RCRA).[3][4]

Step 1: Waste Identification and Classification
First, determine if the bupranolol hydrochloride waste is classified as hazardous. While

bupranolol hydrochloride is not specifically listed as a P- or U-listed hazardous waste under

RCRA, it is crucial to evaluate if it exhibits any characteristics of hazardous waste (ignitability,

corrosivity, reactivity, or toxicity). If the waste is mixed with a listed hazardous waste, it must be

managed as such.

Step 2: Segregation and Containerization
Proper segregation of chemical waste is paramount.

Containers: Use approved, leak-proof, and clearly labeled containers for bupranolol
hydrochloride waste.

Labeling: The label should clearly state "Hazardous Waste" (if applicable), the full chemical

name (Bupranolol Hydrochloride), and any associated hazards.

Color-Coding: While not federally mandated for this specific compound, using a designated

color, such as blue or white for non-RCRA pharmaceutical waste, can improve safety and

streamline disposal processes within an institution.

Step 3: On-Site Handling and Storage
Personal Protective Equipment (PPE): When handling bupranolol hydrochloride, always

wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Storage: Store waste containers in a designated, secure area away from incompatible

materials. The storage area should be well-ventilated.

Step 4: Disposal Method Selection
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The primary and recommended method for the disposal of pharmaceutical waste, including

bupranolol hydrochloride, is incineration by a licensed hazardous waste disposal facility.[1][4]

This method ensures the complete destruction of the active pharmaceutical ingredient.

Prohibited Disposal Methods:

Sewer Disposal: Do not flush bupranolol hydrochloride down the drain. The EPA has

banned the sewering of hazardous waste pharmaceuticals by healthcare facilities.[4][5] Low

levels of pharmaceuticals have been detected in surface waters, which can adversely affect

aquatic life.[5]

Regular Trash: Do not dispose of bupranolol hydrochloride in the regular trash. Unused or

expired pharmaceuticals in household trash can be a risk to public health and the

environment.[3]

Step 5: Documentation and Manifesting
For hazardous waste, a hazardous waste manifest must be completed to track the waste from

the point of generation to its final disposal. This is a legal requirement under RCRA.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

bupranolol hydrochloride.
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Start: Bupranolol Hydrochloride Waste Generation

Step 1: Waste Assessment

Step 2 & 3: Segregation & Storage

Step 4: Disposal Path

Step 5: Documentation

Generate Bupranolol
Hydrochloride Waste

Is the waste mixed with a
listed hazardous waste or does it
exhibit hazardous characteristics?

Segregate and store in a
'Hazardous Waste' container.

Yes

Segregate and store in a
'Non-Hazardous Pharmaceutical Waste'

container.

No

Arrange for pickup by a
licensed hazardous waste

disposal facility for incineration.

Complete Hazardous Waste Manifest. Follow institutional documentation
procedures for non-hazardous waste.

Click to download full resolution via product page

Bupranolol Hydrochloride Disposal Workflow

Environmental Considerations and Safety
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While a comprehensive environmental risk assessment for bupranolol hydrochloride is not

readily available, data for the structurally similar compound, propranolol hydrochloride,

indicates a low risk to the environment when used as prescribed.[6] However, the direct

disposal of any pharmaceutical into the environment can have unintended consequences.

Propranolol is readily biodegradable, but its extensive metabolism in the body means only a

small fraction is excreted as the parent compound.[6] Laboratory-scale quantities of pure

compounds, therefore, pose a more concentrated potential risk if not disposed of correctly.

In case of a spill:

Avoid generating dust.

Wear appropriate PPE.

For small spills, carefully sweep up the solid material and place it in a designated waste

container.

For larger spills, follow your institution's emergency procedures.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of bupranolol hydrochloride, fostering a culture of safety and

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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